3-(6-fluoropyridin-3-yl)-2-[4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-yl]pyridine

• IUPAC Name: 2-fluoro-5-[2-[4-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]pyridin-3-yl]pyridine
• InChI: InChI=1S/C18H19FN6/c1-24-12-22-23-17(24)13-6-9-25(10-7-13)18-15(3-2-8-20-18)14-4-5-16(19)21-11-14/h2-5,8,11-13H,6-7,9-10H2,1H3
• InChI Key: AJIAMIPUWJQSPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2CCN(CC2)C3=C(C=CC=N3)C4=CN=C(C=C4)F
• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol
• CAS RN: 2117405-13-5

Description

SEN177 is a potent inhibitor of glutaminyl cyclase (QPCT), an enzyme that modifies N-terminal glutamine or glutamate residues to N-terminal 5-oxoproline or pyroglutamate. This compound has shown significant potential in reducing the early stages of mutant huntingtin oligomerization and decreasing the percentage of neurons with Q80 aggregates, making it a promising candidate for research in neurodegenerative diseases such as Huntington’s disease .

Scientific Research Applications

SEN177 has a wide range of scientific research applications:

Chemistry: SEN177 is used as a tool compound to study the inhibition of glutaminyl cyclase and its effects on protein aggregation.

Biology: In biological research, SEN177 helps in understanding the role of glutaminyl cyclase in cellular processes and its potential as a therapeutic target.

Medicine: SEN177 is being investigated for its potential in treating neurodegenerative diseases, particularly Huntington’s disease, by reducing protein aggregation.

Industry: SEN177’s inhibitory properties are explored for developing new drugs and therapeutic agents

Mechanism of Action

SEN177 exerts its effects by inhibiting glutaminyl cyclase (QPCT), which prevents the formation of pyroglutamate-modified proteins. This inhibition reduces the aggregation of proteins with polyglutamine or polyalanine repeats, such as mutant huntingtin, thereby decreasing the formation of toxic aggregates in neurons. The molecular targets include the active site of QPCT, where SEN177 binds and blocks its enzymatic activity .

Biochemical Analysis

Biochemical Properties

SEN177 plays a significant role in biochemical reactions, particularly as an inhibitor of human glutaminyl cyclase (hQC). This enzyme is responsible for the cyclization of N-terminal Gln or Glu β-amyloid peptides, leading to N-pyroglutamic acid peptides (pE-Aβ) that are associated with neurological disorders .

Cellular Effects

SEN177 has demonstrated in vitro activity against polyglutamine toxicity and has been shown to reduce aggregates in mammalian cells, primary neurons, and in a Drosophila model . This suggests that SEN177 can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of SEN177 involves its binding to hQC, which differs from that of known hQC inhibitors. This binding interaction leads to the inhibition of the enzyme, thereby preventing the formation of N-pyroglutamic acid peptides .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SEN177 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The key steps include:

Formation of the Core Structure: The core structure of SEN177 is synthesized through a series of condensation reactions involving aromatic and heterocyclic compounds.

Functional Group Introduction: Functional groups such as fluorine and triazole are introduced through nucleophilic substitution and cyclization reactions.

Purification: The final product is purified using techniques like recrystallization and chromatography to achieve a purity of over 98%.

Industrial Production Methods

Industrial production of SEN177 follows similar synthetic routes but on a larger scale. The process involves:

Batch Processing: Large-scale batch reactors are used to carry out the condensation and cyclization reactions.

Continuous Flow Processing: For more efficient production, continuous flow reactors may be employed, allowing for better control over reaction conditions and higher yields.

Quality Control: Rigorous quality control measures, including high-performance liquid chromatography (HPLC) and mass spectrometry, ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

SEN177 undergoes several types of chemical reactions, including:

Oxidation: SEN177 can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s activity.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different substituents, affecting the compound’s properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and alkylating agents are employed in substitution reactions.

Major Products

The major products formed from these reactions include various derivatives of SEN177 with modified functional groups, which can be used to study the structure-activity relationship and optimize the compound’s efficacy .

Comparison with Similar Compounds

Similar Compounds

PBD150: Another glutaminyl cyclase inhibitor with similar inhibitory properties but different structural features.

PQ912: A compound that also targets QPCT but has a different mechanism of action and pharmacokinetic profile.

ZQ-1: A less potent inhibitor of QPCT, used primarily in preliminary studies.

Uniqueness of SEN177

SEN177 stands out due to its high potency and specificity for glutaminyl cyclase, with an IC50 of 0.013 μM for QPCTL and a Ki of 20 nM for human QPCT. Its ability to significantly reduce mutant huntingtin oligomerization and decrease neuronal aggregates makes it a unique and valuable compound for neurodegenerative disease research .